[3-(Dimethylamino)propyl](pentan-3-YL)amine

• Molecular Formula: C10H24N2
• Molecular Weight: 172.31 g/mol
• SMILES: CCC(CC)NCCCN(C)C
• InChI: InChI=1S/C10H24N2/c1-5-10(6-2)11-8-7-9-12(3)4/h10-11H,5-9H2,1-4H3
• InChIKey: GNXZAPDULHSDQF-UHFFFAOYSA-N

Procurement Guide for [3-(Dimethylamino)propyl](pentan-3-YL)amine (CAS 1021029-01-5): A Sterically-Differentiated Aliphatic Diamine for Polyurethane Catalysis and Organic Synthesis

[3-(Dimethylamino)propyl](pentan-3-YL)amine (CAS 1021029-01-5, molecular formula C₁₀H₂₄N₂, MW 172.31 g/mol) is a tertiary–secondary aliphatic diamine. Its structure features a 3-(dimethylamino)propyl arm linked to a pentan-3-yl (1-ethylpropyl) substituent, creating greater steric bulk around the secondary amine nitrogen than its linear-chain or less-branched analogs . This compound belongs to the class of N-alkyl-1,3-propanediamines frequently used as gelation/blowing catalysts in polyurethane (PU) foam production and as intermediates in organic synthesis . The branched C5 substituent on the internal amine differentiates it from commonly procured diamines such as N,N-dimethyl-1,3-propanediamine (DMAPA) and N,N,N',N'-tetramethyl-1,6-hexanediamine (TMHDA), enabling tailored reactivity and volatility control for applications requiring retarded gelation, lower fugitive emissions, or specific solubility profiles.

Workflow Polyurethane catalysis & organic synthesis

Selection Sterically-hindered secondary amine for retarded gelation

Use Context Formulations needing lower amine volatility & balanced selectivity

Why Generic Substitution Between N-Alkyl-1,3-Propanediamines Introduces Formulation Risk in Catalyst Selection for [3-(Dimethylamino)propyl](pentan-3-YL)amine

N-alkyl-1,3-propanediamines are not interchangeable drop-in replacements because the nature of the N-alkyl substituent—chain length, degree of branching, and steric encumbrance—directly modulates the amine's nucleophilicity, volatility, and selectivity between the competing gelling (isocyanate–polyol) and blowing (isocyanate–water) reactions in polyurethane systems [1]. For [3-(dimethylamino)propyl](pentan-3-YL)amine, the pentan-3-yl group introduces a secondary carbon at the point of N-attachment, which sterically shields the reactive amine center more effectively than the linear propyl group of DMAPA or the terminal dimethylamino groups of TMHDA. This steric differentiation translates into altered cream times, gel times, and cured foam morphology that cannot be compensated for by simply adjusting catalyst loading without risking foam collapse, density drift, or physical property degradation [2]. The quantitative evidence presented below demonstrates precisely where the pentan-3-yl branched structure produces measurable divergence from its closest analogs.

• Steric profile mismatch Linear analogs lack the pentan-3-yl branch; gelation/blowing selectivity may shift, altering foam morphology.
• Equivalent weight difference Higher MW requires ~69% more mass per mole; direct weight-for-weight substitution reduces reactive amine content.
• Class-level selectivity inference Gelling-favored profile is interpolated from DMAPA/DMCHA trend; experimental confirmation in target formulation is advised.

• [1] Reed, E. 'A Study on the Catalytic Activity and Selectivity of DMAPA in Different Polyurethane Formulations.' Morpholine.cc Technical Review, 2025. Table 2: DMAPA vs. other amines in rigid foam (0.3 pphp). View Source
• [2] TOSOH Corporation. 'Alkylated Polyalkylene Polyamine Composition and Its Manufacturing Method.' Patent Abstract, 2007. Sumobrain. View Source

Quantitative Differentiation Evidence for [3-(Dimethylamino)propyl](pentan-3-YL)amine Against Closest Structural Analogs

Increased Steric Bulk: MW and Branching Index vs. N,N-Dimethyl-1,3-propanediamine (DMAPA)

[3-(Dimethylamino)propyl](pentan-3-YL)amine carries a pentan-3-yl substituent on the internal amine nitrogen, yielding a molecular weight of 172.31 g/mol and a branching index (number of carbons alpha to the N-attachment point bearing two non-hydrogen substituents) of 1. In contrast, the linear analog DMAPA (CAS 109-55-7) has a molecular weight of 102.18 g/mol and a branching index of 0 at the reactive secondary amine . The 68.7% higher molecular weight and presence of steric bulk directly at the catalytic site predict a measurably slower gelation rate in PU formulations, consistent with the established inverse correlation between N-substituent steric bulk and tertiary amine catalytic activity in isocyanate-polyol reactions [1]. This differentiation enables formulators to achieve longer cream and gel times without increasing catalyst loading beyond its solubility limit.

Steric Bulk (vs. DMAPA)

Cross-study comparable

MW 172.31 vs 102.18 g/mol (+68.7%)
Branching index 1 vs 0

Supports retarded gelation prediction

Based on calculated molecular descriptors; vendor specifications

Evidence Dimension	Molecular weight and steric branching at reactive secondary amine nitrogen
Target Compound Data	MW = 172.31 g/mol; branching index = 1 (pentan-3-yl substituent)
Comparator Or Baseline	DMAPA: MW = 102.18 g/mol; branching index = 0 (linear propyl chain). Source: PubChem and AKSci datasheets.
Quantified Difference	ΔMW = +70.13 g/mol (+68.7%); branching index difference = 1
Conditions	Structural comparison based on calculated molecular descriptors and vendor-certified specifications.

Why This Matters

Higher MW and steric bulk directly lower catalyst volatility (reducing workplace exposure and VOC emissions) while requiring fewer moles of catalyst per unit mass, impacting procurement quantity calculations.

• [1] Organotin.org. 'Polyurethane Amine Catalyst Molecular Structure and Its Catalytic Activity Relation.' Technical Review, 2025. Section: Steric effects on gelation rate. View Source

Predicted Boiling Point Elevation and Volatility Reduction vs. DMAPA

Estimated boiling point for [3-(dimethylamino)propyl](pentan-3-YL)amine is approximately 215–225 °C (based on group contribution methods for C₁₀H₂₄N₂ diamines), compared to the experimentally determined boiling point of 177 °C for the linear C5 analog DMAPA [1][2]. The ~40–48 °C elevation is attributable to the increased molecular surface area and stronger van der Waals interactions conferred by the pentan-3-yl branched chain. In isocyanate polyaddition reactions, amine volatility directly correlates with fugitive emissions during exothermic foam rise; the lower vapor pressure of the target compound at typical PU processing temperatures (25–80 °C) translates into reduced amine odor and lower workplace exposure concentrations relative to DMAPA at identical molar catalyst loadings.

Boiling Point Elevation

Class-level inference

~215–225 °C (est.)
vs DMAPA 177 °C

Supports lower VOC emission context

Group contribution estimation; confirm experimentally

Evidence Dimension	Boiling point (estimated vs. experimental)
Target Compound Data	Estimated bp ≈ 215–225 °C (group contribution estimation)
Comparator Or Baseline	DMAPA: experimental bp = 177 °C (Reed, 2025; PubChem). Δbp ≈ +38–48 °C.
Quantified Difference	Δbp ≈ +38 to +48 °C; vapor pressure reduction factor estimated at ~5–10x at 50 °C based on Clausius–Clapeyron extrapolation for C10 vs. C5 diamines.
Conditions	Estimation via Joback/Stein-Brown group contribution method; experimental bp for DMAPA from published literature.

Why This Matters

Lower volatility is a procurement-relevant property when selecting amine catalysts for low-VOC or indoor-air-quality-compliant PU formulations (e.g., CertiPUR, GREENGUARD).

• [1] Reed, E. 'A Study on the Catalytic Activity and Selectivity of DMAPA in Different Polyurethane Formulations.' Morpholine.cc, 2025. Bp of DMAPA = 177 °C. View Source
• [2] PubChem. N,N-Dimethyl-1,3-propanediamine (DMAPA), CAS 109-55-7: Boiling Point 177 °C. National Center for Biotechnology Information. View Source

Amine Value and Equivalent Weight: Procurement-Relevant Purity and Formulation Parameter Differentiation

The vendor-specified minimum purity of 95% (by GC or titration) for [3-(dimethylamino)propyl](pentan-3-YL)amine corresponds to a theoretical amine value of approximately 650 mg KOH/g (both amine nitrogens titratable under non-aqueous conditions) and an amine equivalent weight of ~86.2 g/eq. In contrast, industrial-grade DMAPA is often supplied at ≥99% purity with an amine value of ~1098 mg KOH/g and an equivalent weight of ~51.1 g/eq [1]. The higher equivalent weight of the target compound means that, on a weight basis, fewer reactive amine equivalents are introduced per gram of catalyst. For PU formulators, this necessitates a 68.7% higher mass loading to achieve the same molar amine concentration—an important procurement quantity and cost-in-use consideration when substituting DMAPA with the target compound in existing formulations.

Equivalent Weight

Cross-study comparable

86.2 vs 51.1 g/eq
+68.7% mass for equimolar

Requires higher mass loading for substitution

Based on purity ≥95% vs ≥99% DMAPA

Evidence Dimension	Amine equivalent weight and purity-normalized reactive amine content
Target Compound Data	Purity ≥95%; theoretical amine value ≈650 mg KOH/g; equivalent weight ≈86.2 g/eq (based on C₁₀H₂₄N₂, 2 titratable N atoms)
Comparator Or Baseline	DMAPA: purity ≥99%; amine value ≈1098 mg KOH/g; equivalent weight ≈51.1 g/eq (C₅H₁₄N₂, 2 titratable N atoms). Source: NBInno.com technical datasheet (2025).
Quantified Difference	Δ equivalent weight = +35.1 g/eq (+68.7%); Δ mass loading required for equimolar substitution = +68.7%.
Conditions	Calculated from molecular formula and vendor purity specifications; amine value assumes full titration of both secondary and tertiary amine groups.

Why This Matters

Procurement decisions must account for the higher mass requirement to achieve equimolar reactive amine content, directly impacting cost-per-formulation and inventory management.

• [1] NBInno.com. 'N,N-Dimethyl-1,3-propanediamine: Properties, Applications & Technical Data.' 2025. Amine value and equivalent weight for DMAPA ≥99%. View Source

Gelation Selectivity Tuning via N-Alkyl Branching: Contextual Evidence from PU Amine Catalyst Structure-Activity Data

Published comparative data for DMAPA in rigid PU foam at 0.3 pphp catalyst loading show a gelling rate constant (k_gel) of 0.41 and a blowing rate constant (k_blow) of 0.87, yielding a blowing/gelling selectivity of 2.12 [1]. By comparison, N,N-dimethylcyclohexylamine (DMCHA), which carries a bulkier cyclic substituent directly on the catalytic amine nitrogen (analogous steric environment to the pentan-3-yl group), exhibits a k_gel of 0.55 and k_blow of 0.65, giving a reversed selectivity of 1.18 (gelling-favored). This reversal demonstrates that increasing steric bulk at the catalytic nitrogen systematically suppresses blowing selectivity and enhances relative gelling activity [1]. [3-(Dimethylamino)propyl](pentan-3-YL)amine, with its intermediate branched-chain steric profile, is predicted to fall between DMAPA and DMCHA in selectivity, offering a gelation-biased profile (~1.4–1.8 estimated blowing/gelling ratio) that is not achievable with linear N-alkyl diamines alone. This structure-property relationship is further corroborated by the TOSOH patent on alkylated polyalkylene polyamines, which explicitly claims that branched N-alkyl substitution alters the catalytic balance in PU resin and epoxy curing applications [2].

Gelation Selectivity (est.)

Class-level inference

k_blow/k_gel ≈ 1.4–1.8
vs DMAPA 2.12 (blowing-favored)

Supports gel-favoring profile inference

Interpolated from DMAPA/DMCHA trend; experimental confirmation pending

Evidence Dimension	Blowing/gelling selectivity ratio (k_blow/k_gel) in rigid PU foam at 0.3 pphp catalyst, 30 °C
Target Compound Data	Estimated k_blow/k_gel ≈ 1.4–1.8 (interpolated from steric trend between DMAPA and DMCHA; experimental confirmation pending)
Comparator Or Baseline	DMAPA: k_blow/k_gel = 2.12 (blowing-favored). DMCHA: k_blow/k_gel = 1.18 (gelling-favored). Source: Petrović et al. (2008) and Ulrich (2004) as cited in Reed (2025).
Quantified Difference	Selectivity shift of approximately –0.3 to –0.9 units relative to DMAPA, toward a more balanced or gelling-favored profile.
Conditions	Data from rigid PU foam formulation: sucrose-based polyol (OH# 450), PMDI (index 120), water 1.8 pphp, catalyst 0.3 pphp, 30 °C. Rate constants derived from adiabatic temperature rise and foam height profiles.

Why This Matters

A gelling-favored selectivity profile is critical for applications requiring rapid polymer network build (e.g., rigid spray foam, structural RIM parts), where DMAPA's blowing-heavy profile can cause over-expansion and poor dimensional stability.

• [1] Reed, E. 'A Study on the Catalytic Activity and Selectivity of DMAPA in Different Polyurethane Formulations.' Morpholine.cc, 2025. Table 2: DMAPA vs. other amines in rigid foam (0.3 pphp). Data adapted from Petrović et al. (2008) and Ulrich (2004). View Source
• [2] TOSOH Corporation. 'Alkylated Polyalkylene Polyamine Composition and Its Manufacturing Method.' Patent Abstract, 2007. Sumobrain. View Source

High-Value Application Scenarios for [3-(Dimethylamino)propyl](pentan-3-YL)amine Based on Quantitative Differentiation Evidence

Low-VOC Rigid Polyurethane Spray Foam for Indoor Insulation Applications Requiring Extended Cream Time

Formulators designing spray-applied rigid PU foam for residential or commercial interior insulation (where CertiPUR/EU Ecolabel low-emission compliance is mandatory) can substitute DMAPA with [3-(dimethylamino)propyl](pentan-3-YL)amine to achieve an estimated 5–10× reduction in amine vapor concentration at the spray nozzle (50 °C), based on the ~40 °C boiling point elevation relative to DMAPA [1]. The sterically retarded gelation kinetics simultaneously extend cream time, allowing better substrate wetting and adhesion on vertical surfaces without risking premature gelation—an advantage not attainable with the more volatile and blowing-selective DMAPA without additional catalyst blending [2].

Structural Reaction Injection Molding (RIM) Polyurethane-Urea Parts Requiring Gelling-Biased Catalysis

In closed-mold RIM processes where rapid demold times and high green strength are critical, the predicted gelling-favored selectivity (~k_blow/k_gel 1.4–1.8) of the target compound offers a procurement advantage over blowing-favored DMAPA (k_blow/k_gel = 2.12) [1]. The pentan-3-yl branched structure promotes isocyanate-polyol urethane bond formation over isocyanate-water urea formation, reducing internal CO₂ bubble nucleation that otherwise creates voids in high-density structural parts. This selectivity difference, inferred from the DMAPA-to-DMCHA steric trend, supports selection of the target compound for prototyping urea-rich elastomers and microcellular foams where dimensional accuracy and surface finish are paramount [2].

Epoxy Resin Curing Agent or Co-Catalyst Requiring Reduced Exotherm and Extended Pot Life

As an epoxy curing accelerator, [3-(dimethylamino)propyl](pentan-3-YL)amine provides a higher equivalent weight (86.2 g/eq) than DMAPA (51.1 g/eq), enabling finer control over stoichiometric ratio adjustments in formulated epoxy systems [1]. The sterically hindered tertiary amine moiety reduces the rate of epoxy-amine nucleophilic attack, extending pot life at ambient temperature relative to less hindered 1,3-propanediamine derivatives. This property is valuable in industrial coatings, adhesives, and composite laminating resins where working time must exceed 30–60 minutes at 25 °C, a performance window difficult to achieve with DMAPA without incorporating additional retarders [2].

Application

Selection Property

Validation Focus

Low-VOC rigid spray foam insulation

Lower amine volatility

VOC emission & cream time extension

Structural RIM polyurethane-urea parts

Gelling-favored selectivity profile

Green strength & dimensional accuracy

Epoxy resin curing with extended pot life

Higher equivalent weight & steric hindrance

Pot life & exotherm control

• [1] Reed, E. 'A Study on the Catalytic Activity and Selectivity of DMAPA in Different Polyurethane Formulations.' Morpholine.cc, 2025. DMAPA selectivity data, boiling point, and volatility discussion. View Source
• [2] TOSOH Corporation. 'Alkylated Polyalkylene Polyamine Composition and Its Manufacturing Method.' Patent Abstract, 2007. Sumobrain. Branched N-alkyl substitution claims for PU and epoxy curing. View Source